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Compound of Interest

Compound Name: 2-Chloro-p-xylene

CAS No.: 57030-73-6

Cat. No.: B7801028

Get Quote

This guide provides essential safety protocols, troubleshooting, and emergency procedures for

handling 2-Chloro-p-xylene in a laboratory setting. It is intended for researchers, scientists,

and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What is 2-Chloro-p-xylene and what are its primary hazards?

2-Chloro-p-xylene (CAS No. 95-72-7) is a flammable liquid and vapor.[1][2] It is harmful if it

comes into contact with skin or is inhaled.[1][2] The substance can cause skin and serious eye

irritation, and may also lead to respiratory irritation.[1] Based on the hazards of its parent

compound, xylene, it may cause damage to organs through prolonged or repeated exposure

and can be toxic to aquatic life.[1][3]

Q2: What are the potential health effects of exposure to 2-Chloro-p-xylene?

Exposure can lead to a range of health effects. Short-term exposure to xylene vapors, the

parent compound, can irritate the skin, eyes, nose, and throat.[4][5] It can also affect the central

nervous system, causing headaches, dizziness, and nausea.[5][6] High concentrations can
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lead to more severe symptoms, including respiratory failure.[5] Long-term or repeated exposure

may damage the liver and kidneys.[3]

Q3: What are the proper storage and handling conditions for 2-Chloro-p-xylene?

2-Chloro-p-xylene should be stored in a cool, dry, and well-ventilated area away from heat,

sparks, open flames, and direct sunlight.[7][8] Containers must be kept tightly closed and

should be bonded and grounded during transfer to prevent static discharge.[7][8] All electrical

equipment in storage areas must be explosion-proof.[7] It is crucial to handle this chemical only

within a certified chemical fume hood to control vapor exposure.[9][10]

Q4: What chemicals are incompatible with 2-Chloro-p-xylene?

2-Chloro-p-xylene should be kept separate from strong oxidizing agents, strong acids, and

strong bases.[9] Contact with these substances can lead to hazardous reactions.

Quantitative Data Summary
The following tables summarize key data for 2-Chloro-p-xylene and its parent compound, p-

xylene, for easy reference.

Table 1: Physical and Chemical Properties

Property Value

Chemical Formula C₈H₉Cl

CAS Number 95-72-7[11]

Physical State Liquid[9]

Appearance Colorless[9]

Odor Aromatic[9]

Melting Point 13 °C / 55.4 °F[9]

| DOT Classification | UN1993, Flammable liquid, n.o.s., 3, PG III[11] |

Table 2: Health Hazard Summary (Based on Xylene Data)
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Hazard Description

Acute Toxicity (Inhalation)
Harmful if inhaled. May cause respiratory
irritation.[1][8]

Acute Toxicity (Dermal) Harmful in contact with skin.[1][2]

Skin Corrosion/Irritation
Causes skin irritation. Prolonged contact can

lead to dryness and redness.[1][3]

Eye Damage/Irritation Causes serious eye irritation.[1]

Aspiration Hazard
May be fatal if swallowed and enters airways.[1]

[2][8]

| Specific Target Organ Toxicity | May cause damage to the central nervous system, liver, and

kidneys through prolonged or repeated exposure.[1][3] |

Troubleshooting Guides
This section addresses specific issues that may arise during experiments involving 2-Chloro-p-
xylene.

Personal Protective Equipment (PPE)

Q: What is the minimum required PPE for handling 2-Chloro-p-xylene?

A comprehensive PPE strategy is the first line of defense.[10] At a minimum, personnel should

wear chemical-resistant gloves (Nitrile or Neoprene are recommended), chemical splash

goggles that meet ANSI Z87.1 standards, a flame-resistant lab coat, full-length pants, and

closed-toe shoes.[10][12]

Table 3: Recommended Personal Protective Equipment (PPE)
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Protection Type Required Equipment
Key Specifications & Best
Practices

Eye & Face
Chemical Splash Goggles
& Face Shield

Goggles must be tightly
fitting. A face shield
should be worn over
goggles for maximum
protection against
splashes.[10] Do not wear
contact lenses.[10]

Skin & Body
Chemical-Resistant Gloves &

Flame-Resistant Lab Coat

Use nitrile or neoprene gloves.

[10][12] Double-gloving is

recommended. Change gloves

immediately if contamination is

suspected. The lab coat must

be fully buttoned.[10]

| Respiratory | NIOSH-Approved Respirator | Required when working outside a fume hood or if

exposure limits may be exceeded. A full-face respirator with an organic vapor/acid gas cartridge

is recommended.[10] |

Q: When is respiratory protection necessary?

A NIOSH-approved respirator is required if you are working outside of a certified chemical fume

hood or if there is a risk of exceeding exposure limits.[10] All respirator use requires a formal

respiratory protection program, including fit testing and medical evaluation.[10]
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Task: Handling
2-Chloro-p-xylene

Is the work performed
entirely within a certified

chemical fume hood?

Minimum PPE Required:
- Chemical Goggles & Face Shield

- Nitrile/Neoprene Gloves
- Flame-Resistant Lab Coat

- Closed-toe Shoes

  Yes
Add Respiratory Protection:

- NIOSH-approved respirator with
  appropriate cartridges

No / Risk of
High Concentration  

Proceed with Task

Click to download full resolution via product page

Caption: PPE selection logic for 2-Chloro-p-xylene.

Exposure and First Aid
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Q: What should I do if I get 2-Chloro-p-xylene on my skin or in my eyes?

Skin Contact: Immediately take off all contaminated clothing.[1][2] Rinse the affected skin

area with plenty of soap and water for at least 15 minutes.[3][4] Seek medical attention if

irritation persists.[8]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[3][7] Remove contact lenses if present and

easy to do.[7] Seek immediate medical attention from an ophthalmologist.[1]

Q: What is the first aid procedure for inhalation?

Move the affected person to fresh air immediately.[1][2] If breathing has stopped, begin artificial

respiration.[3] Call a physician or poison control center immediately.[1][7]

Q: What should I do if 2-Chloro-p-xylene is ingested?

Do NOT induce vomiting, as there is a high risk of the chemical entering the lungs (aspiration).

[2][8] If the victim is conscious, keep their airways free.[1] Seek immediate medical assistance.

[9]

Exposure to
2-Chloro-p-xylene

Route of
Exposure?

Skin/Eye Contact

  Skin/Eye

Inhalation
Inhalation 

Ingestion

 Ingestion

1. Remove contaminated clothing.
2. Flush with water for 15+ min.

3. Seek medical attention.

1. Move to fresh air.
2. Provide respiratory support if needed.

3. Seek immediate medical attention.

1. DO NOT induce vomiting.
2. Keep airways clear.

3. Seek immediate medical attention.

Click to download full resolution via product page

Caption: First aid decision tree for exposure incidents.
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Spills and Leaks

Q: How do I handle a small spill of 2-Chloro-p-xylene?

A small spill is one that can be cleaned up in 10 minutes or less by trained local personnel.[13]

If a small spill occurs, ensure you are wearing appropriate PPE.[13][14] Eliminate all sources of

ignition.[3][15] Contain the spill with a non-combustible absorbent material like sand, earth, or

vermiculite.[15] Do not use paper towels.[15] Collect the absorbed material using non-sparking

tools and place it in a suitable, closed, and labeled container for hazardous waste disposal.[9]

[15] Ventilate the area well after cleanup.[15]

Q: When is a spill considered "major" and what is the emergency procedure?

A spill is considered major if it is large in volume (e.g., >500 mL), presents a significant fire or

health hazard, or if personnel are not trained or equipped to handle it.[14][15] In the event of a

major spill, the priority is personnel safety. Evacuate the area immediately, secure and control

entry, and notify your institution's emergency response personnel (e.g., Environmental Health &

Safety) and/or the fire department.[3][13][15]

Experimental Protocols
Protocol 1: Safe Handling and Use in a Chemical Fume Hood

Preparation:

Ensure the chemical fume hood is certified and functioning correctly.

Confirm that an emergency eyewash station and safety shower are accessible.[9][10]

Assemble all necessary equipment and reagents before starting.

Don all required PPE as specified in Table 3.

Handling:

Conduct all manipulations, including weighing and transferring, inside the fume hood to

minimize vapor exposure.[9]
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Use the smallest volume of the chemical necessary for the experiment.[16]

Keep containers tightly closed when not in use.[7][8]

Use non-sparking tools and explosion-proof equipment.[9]

Post-Handling:

Tightly seal all containers of 2-Chloro-p-xylene.

Decontaminate the work area within the fume hood.

Properly segregate and label all waste for disposal.

Remove PPE and wash hands thoroughly with soap and water.[2]

Protocol 2: Small Spill Cleanup Procedure (<500 mL)

Alert & Assess: Alert personnel in the immediate area. Assess the spill to ensure it is minor

and you are trained and comfortable cleaning it up.[15]

Secure Area: Restrict access to the spill area. Extinguish all nearby ignition sources.[3][14]

Don PPE: Wear, at a minimum, chemical-resistant gloves, chemical splash goggles, a face

shield, and a lab coat.[13][14]

Contain Spill: Place a non-combustible absorbent material (e.g., vermiculite, sand) around

the periphery of the spill and then work towards the center.[15]

Absorb & Collect: Allow the material to fully absorb the liquid. Using non-sparking tools,

carefully scoop the contaminated absorbent into a designated, leak-proof hazardous waste

container.[9][14][15]

Decontaminate: Wipe the spill area with soap and water, and dispose of the cleaning

materials as hazardous waste.[14]

Ventilate & Report: Allow the area to ventilate thoroughly.[15] Report the incident to your

supervisor or laboratory manager.[14]
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Caption: Emergency response workflow for a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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